Cas no 72269-62-6 (Phenol, 4-methyl-, aluminum salt)

• Product Name: Phenol, 4-methyl-, aluminum salt
• CAS No: 72269-62-6
• MF: C₂₁H₂₁AlO₃
• MW: 348.371185064316
• CID: 544202
• PubChem ID: 19704458
• Update Time: 2025-04-19

Phenol, 4-methyl-, aluminum salt Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-methyl-, aluminum salt
• Tris(4-methylphenoxy) aluminum
• Aluminum p-cresoxide
• 72269-62-6
• DTXSID80993027
• Aluminium tris(4-methylphenolate)
• Phenol, 4-methyl-, aluminum salt (3:1)

• Inchi： 1S/3C7H8O.Al/c3*1-6-2-4-7(8)5-3-6;/h3*2-5,8H,1H3;/q;;;+3/p-3
• InChI Key： KILCCVQLHISVRW-UHFFFAOYSA-K
• SMILES： [Al+3].[O-]C1C=CC(C)=CC=1.[O-]C1C=CC(C)=CC=1.[O-]C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 348.1306079g/mol
• Monoisotopic Mass: 348.1306079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 62.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2Ų